Cas no 4277-64-9 (Ethyl Pyrrole-1-Carboxylate)

• Product Name: Ethyl Pyrrole-1-Carboxylate
• CAS No: 4277-64-9
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD12923844
• CID: 928428
• PubChem ID: 231211
• Update Time: 2025-10-30

Ethyl Pyrrole-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl pyrrole-1-carboxylate
• AC1L5L7D
• AC1Q65FM
• AR-1I7944
• CTK1D7335
• ethyl 1H-pyrrole-1-carboxylate
• ethyl 1-pyrrolecarboxylate
• NSC26963
• Pyrrol-1-carbonsaeure-aethylester
• pyrrole-1-carboxylic acid ethyl ester
• SureCN1109685
• ethyl1h-pyrrole-1-carboxylate
• SCHEMBL1109685
• MFCD12923844
• BS-28450
• CS-0204758
• 4277-64-9
• NSC-26963
• N-carbethoxypyrrole
• Q-102060
• DS-002552
• N-carboethoxy pyrrole
• SB62607
• DTXSID20282629
• YHANFZMYRFWIID-UHFFFAOYSA-N
• Ethyl Pyrrole-1-Carboxylate

• MDL： MFCD12923844
• Inchi： 1S/C7H9NO2/c1-2-10-7(9)8-5-3-4-6-8/h3-6H,2H2,1H3
• InChI Key： YHANFZMYRFWIID-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC=C1)=O)CC

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23
• LogP: 1.49270

Additional information on Ethyl Pyrrole-1-Carboxylate

Comprehensive Guide to Ethyl Pyrrole-1-Carboxylate (CAS No. 4277-64-9): Properties, Applications, and Industry Insights

Ethyl Pyrrole-1-Carboxylate (CAS 4277-64-9) is a versatile organic compound widely recognized for its role in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical research. With the growing demand for heterocyclic compounds in drug discovery and material science, this ester derivative of pyrrole has garnered significant attention. Its molecular structure combines a pyrrole ring with an ethyl carboxylate functional group, offering unique reactivity for N-substitution reactions and cross-coupling applications.

In recent years, searches for "pyrrole derivatives in medicine" and "sustainable synthesis of carboxylates" have surged, reflecting industry trends. Researchers are particularly interested in how Ethyl Pyrrole-1-Carboxylate serves as a precursor for biologically active molecules, including potential antimicrobial agents and kinase inhibitors. The compound's CAS 4277-64-9 is frequently queried in patent databases, underscoring its commercial relevance.

The physicochemical properties of Ethyl Pyrrole-1-Carboxylate make it valuable for high-purity applications. It typically appears as a colorless to pale yellow liquid with a characteristic ester-like odor (boiling point ~230°C). Its solubility profile—miscible with most organic solvents but poorly soluble in water—makes it ideal for Grignard reactions and catalyzed transformations. Analytical techniques like GC-MS and HPLC are commonly used for quality verification.

From an industrial perspective, manufacturers emphasize green chemistry approaches for producing CAS 4277-64-9. Microwave-assisted synthesis and continuous flow methods have reduced energy consumption by up to 40% compared to traditional batch processes. These advancements align with the "green solvents in organic synthesis" trend, which ranks highly in academic search queries.

In material science, Ethyl Pyrrole-1-Carboxylate derivatives contribute to conducting polymers and OLED materials. Its incorporation into π-conjugated systems enhances electron transport properties—a hot topic in "organic electronics research." Patent analyses reveal growing use in flexible display technologies and organic photovoltaics.

Quality standards for CAS 4277-64-9 vary by application. Pharmaceutical-grade material (>99.5% purity) requires strict control of residual solvents and heavy metals, while industrial grades may tolerate minor impurities. Storage recommendations typically specify argon atmosphere protection to prevent oxidation, with shelf-life extension being a frequent customer inquiry.

Emerging research explores enzymatic modifications of Ethyl Pyrrole-1-Carboxylate, particularly using lipase catalysts for chiral resolution. This intersects with the popular search term "biocatalysis in fine chemicals." Recent publications demonstrate its utility in constructing spirocyclic scaffolds—a structural motif prevalent in CNS-active pharmaceuticals.

The global market for pyrrole-based compounds is projected to grow at 6.2% CAGR through 2030, with CAS 4277-64-9 playing a notable role. Regional analyses show increased procurement from contract research organizations (CROs) and generic drug manufacturers. Regulatory compliance (REACH, USP) remains a critical discussion point, especially regarding ICH Q3 guidelines for impurities.

For laboratory handling, Ethyl Pyrrole-1-Carboxylate requires standard organic compound precautions—ventilation, PPE, and inert handling conditions. Its LD50 data (oral rat >2000 mg/kg) classifies it as low acute toxicity, though skin sensitization potential warrants caution. These safety parameters are frequently searched alongside "pyrrole derivative MSDS."

Future directions include exploring continuous manufacturing of 4277-64-9 derivatives and applications in metal-organic frameworks (MOFs). The compound's adaptability positions it well for emerging fields like degrdable polymers and bioorthogonal chemistry—topics gaining traction in scientific literature and patent filings.